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Compound of Interest

Compound Name: Sphinganine 1-phosphate-d7

Cat. No.: B15575526 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and logistical plans for the handling and disposal of Sphinganine 1-phosphate-
d7. It is intended for researchers, scientists, and drug development professionals to ensure a

safe laboratory environment.

Hazard Identification and GHS Classification
Sphinganine 1-phosphate-d7 is classified as a hazardous substance. According to its Safety

Data Sheet (SDS), it presents specific risks that necessitate careful handling. The substance is

labeled according to the Globally Harmonized System (GHS) with the following classifications.

Table 1: GHS Hazard Classification for Sphinganine 1-phosphate-d7
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Skin Irritation 2

GHS07

(Exclamation

Mark)

Warning
H315: Causes

skin irritation.

Eye Irritation 2A

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation.

Specific Target

Organ Toxicity

(Single

Exposure)

3

GHS07

(Exclamation

Mark)

Warning

H335: May

cause respiratory

irritation.

The primary hazards are irritation to the skin, eyes, and respiratory system upon exposure.

Required Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving this compound[1]. The

following PPE is the minimum requirement to mitigate the risks of exposure.

Table 2: Recommended Personal Protective Equipment
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Protection Type Required PPE
Rationale and Best
Practices

Eye and Face Protection
Safety goggles with side

shields or a face shield.

To protect against the "serious

eye irritation" hazard. Goggles

are essential when handling

the powder or solutions. A face

shield worn over safety

glasses is required when there

is a significant splash

hazard[1][2].

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

irritation. Gloves should be

inspected before use and

disposed of properly in a

biohazard or chemical waste

container[3].

Body Protection Long-sleeved laboratory coat.

A fully buttoned lab coat

protects skin and personal

clothing from potential spills[3]

[4]. For significant splash risks,

a chemically resistant apron

may be worn over the lab coat.

Respiratory Protection

Use in a certified chemical

fume hood or ventilated

enclosure.

To prevent inhalation of the

powder, which "may cause

respiratory irritation". All

weighing and solution

preparation should be

performed in a ventilated

space. If a fume hood is

unavailable, a risk assessment

must be performed to

determine if a respirator is

needed[2].

Foot Protection Closed-toe shoes. Required in all laboratory

settings to protect feet from

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.addgene.org/protocols/ppe/
https://www.addgene.org/protocols/ppe/
https://safety.fsu.edu/safety_manual/Biological%20Safety%20Personal%20Protective%20Equipment.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


spills and falling objects[1][3].

Operational and Logistical Plans
Adherence to a strict handling protocol is crucial for minimizing exposure.

Preparation: Before handling, ensure all required PPE is available and in good condition.

Read the Safety Data Sheet (SDS) thoroughly.

Engineering Controls: Perform all manipulations of the powdered compound, including

weighing and reconstitution, inside a certified chemical fume hood or a ventilated balance

enclosure to control airborne dust.

Procedure: Avoid actions that generate dust. When preparing solutions, add the solvent to

the powder slowly to prevent aerosolization.

Hygiene: After handling, remove gloves and lab coat and wash hands thoroughly. Do not

wear lab coats or gloves in common areas such as offices or lunchrooms[3].

Proper storage is essential to maintain the compound's stability.

Temperature: Store Sphinganine 1-phosphate-d7 at -20°C[5].

Container: Keep the container tightly sealed to prevent moisture absorption and

contamination.

Location: Store in a designated and clearly labeled area away from incompatible materials

like strong oxidizing agents.

All waste must be considered hazardous and disposed of according to institutional guidelines

and local, state, and federal regulations.

Contaminated Materials: Used gloves, disposable lab coats, and other contaminated

materials should be collected in a designated hazardous waste container.

Unused Product: Dispose of unused Sphinganine 1-phosphate-d7 as hazardous chemical

waste. Do not discard it down the drain or in general trash.
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Empty Containers: Empty vials should be rinsed with a suitable solvent (e.g., ethanol or

methanol), and the rinsate collected as hazardous waste.

Emergency Procedures
In the event of a spill, follow a structured response plan to ensure safety and proper cleanup.
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Small & Contained Spill
Large or Uncontained Spill

Spill of Powder Identified

Alert personnel in the immediate area

Assess spill size and risk

Don appropriate PPE:
- Nitrile gloves (double pair)

- Goggles & Lab Coat
- Respirator (if outside hood)

Small

EVACUATE the area immediately

Large

Gently cover spill with absorbent pads
or wet paper towels to avoid dust

Carefully wipe area from outside in.
Use a detergent solution for final clean.

Collect all waste in a sealed bag
for hazardous chemical disposal.

Isolate the area.
Prevent re-entry.

Notify Lab Supervisor and
Environmental Health & Safety (EHS).

Await trained emergency responders.

Click to download full resolution via product page

Caption: Workflow for responding to a Sphinganine 1-phosphate-d7 powder spill.
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In case of accidental exposure, take the following immediate actions while seeking medical

attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and water. If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Physicochemical Data
This information is useful for laboratory records and experimental planning.

Table 3: Physicochemical Properties of Sphinganine 1-phosphate-d7

Property Value Source(s)

CAS Number 2260670-15-1

Molecular Formula C₁₈H₃₁D₇NO₅P [5][6]

Molecular Weight 386.5 g/mol [5]

Physical Form Powder [6]

Storage Temperature -20°C [5][7]

Stability ≥ 4 years (at -20°C) [5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

